3-(1-(2-(diethylamino)ethyl)-2-phenethyl-1H-benzo[d]imidazol-5-yl)-N-hydroxyacrylamide

• Molecular Formula: C24H30N4O2
• Molecular Weight: 406.5 g/mol
• IUPAC Name: (E)-3-[1-[2-(diethylamino)ethyl]-2-(2-phenylethyl)benzimidazol-5-yl]-N-hydroxyprop-2-enamide
• InChI: InChI=1S/C24H30N4O2/c1-3-27(4-2)16-17-28-22-13-10-20(12-15-24(29)26-30)18-21(22)25-23(28)14-11-19-8-6-5-7-9-19/h5-10,12-13,15,18,30H,3-4,11,14,16-17H2,1-2H3,(H,26,29)/b15-12+
• InChI Key: FFXUDLUXUIJFSS-NTCAYCPXSA-N
• Isomeric SMILES: CCN(CC)CCN1C2=C(C=C(C=C2)/C=C/C(=O)NO)N=C1CCC3=CC=CC=C3
• Canonical SMILES: CCN(CC)CCN1C2=C(C=C(C=C2)C=CC(=O)NO)N=C1CCC3=CC=CC=C3

Description

SB-623 is a proprietary, cell-based investigational product made from modified and cultured adult bone marrow-derived mesenchymal stem cells. These cells undergo temporary genetic modification. The implantation of SB-623 cells into injured nerve tissue in the brain is expected to trigger the brain’s natural regenerative ability to recover lost motor functions .

Preparation Methods

SB-623 is prepared by modifying and culturing adult bone marrow-derived mesenchymal stem cells. These cells undergo temporary genetic modification to enhance their regenerative properties. The exact synthetic routes and reaction conditions are proprietary and not publicly disclosed. the process involves culturing the stem cells under specific conditions to ensure their viability and effectiveness .

Chemical Reactions Analysis

As SB-623 is a cell-based product, it does not undergo traditional chemical reactions like small molecules. Instead, its activity is based on the biological processes of the stem cells. These cells interact with the surrounding tissue to promote regeneration and repair. The major products formed from these interactions are new, healthy cells that replace damaged ones .

Scientific Research Applications

SB-623 has shown promise in several scientific research applications, particularly in the field of regenerative medicine. It is being investigated for its potential to treat neurological disorders such as stroke, traumatic brain injury, diseases of the eye, and Parkinson’s disease. Clinical trials have demonstrated its ability to improve motor functions in patients with chronic neurological motor deficits .

Comparison with Similar Compounds

SB-623 is unique compared to other similar compounds due to its cell-based nature and temporary genetic modification. Other regenerative therapies may use different types of stem cells or methods of modification. Some similar compounds include other mesenchymal stem cell-based therapies, such as those derived from adipose tissue or umbilical cord blood. SB-623’s specific preparation and modification process set it apart from these other therapies .

If you have any more questions or need further details, feel free to ask!